Cas no 1806034-00-3 (Ethyl 6-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate)

• Product Name: Ethyl 6-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate
• CAS No: 1806034-00-3
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4872953
• Update Time: 2025-10-12

Ethyl 6-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-3-16-10(15)8-5(2)6(9(12)13)4-7(11)14-8/h4,9H,3H2,1-2H3
• InChI Key： IFYKKHAMTUWFID-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C)C(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate

Comprehensive Overview of Ethyl 6-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS No. 1806034-00-3)

Ethyl 6-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS No. 1806034-00-3) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and chloro substituents, has garnered attention for its potential role in drug discovery and crop protection. Its molecular structure, featuring an ethyl carboxylate moiety, enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and lipophilicity, which are critical for developing novel therapeutics. Researchers are particularly interested in CAS 1806034-00-3 for its potential as a building block in kinase inhibitors and antifungal agents. The compound's chloro and difluoromethyl groups contribute to its ability to modulate biological targets, aligning with current trends in precision medicine and sustainable agriculture.

From an industrial perspective, Ethyl 6-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its purity and stability are rigorously controlled to meet the standards of GMP-compliant manufacturing. Analytical techniques such as HPLC and NMR are employed to ensure consistency, addressing the growing consumer focus on quality assurance in chemical production.

Environmental and safety considerations are also paramount. The compound's low ecotoxicity profile and biodegradability make it a preferable choice for green chemistry initiatives. Regulatory bodies like the EPA and REACH have evaluated its environmental impact, further solidifying its position in sustainable industrial applications. This aligns with the global shift toward eco-friendly alternatives, a topic frequently searched by stakeholders in the chemical sector.

In summary, Ethyl 6-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS No. 1806034-00-3) represents a versatile and innovative compound at the intersection of pharmaceuticals and agrochemicals. Its unique structural features, coupled with its alignment with modern research priorities, underscore its relevance in contemporary scientific discourse.